Cas no 885267-95-8 (3',5'-dichloro-1,1'-biphenyl-4-sulfonyl chloride)

• Product Name: 3',5'-dichloro-1,1'-biphenyl-4-sulfonyl chloride
• CAS No: 885267-95-8
• MF: C₁₂H₇Cl₃O₂S
• MW: 321.606779336929
• MDL: MFCD01631919
• CID: 3061201
• PubChem ID: 3771398
• Update Time: 2025-06-23

3',5'-dichloro-1,1'-biphenyl-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-[1,1'-biphenyl]-4-sulfonyl chloride
• AS-45267
• SCHEMBL14121192
• 4-(3,5-dichlorophenyl)benzenesulfonyl Chloride
• MFCD01631919
• 885267-95-8
• AKOS000813787
• 3',5'-Dichloro[1,1'-biphenyl]-4-sulfonyl chloride
• 3',5'-dichloro-[1,1'-biphenyl]-4-sulfonylchloride
• 4-(3,5-dichlorophenyl)benzene-1-sulfonyl chloride
• 4-(3,5-Dichlorophenyl)benzenesulphonyl chloride
• CS-0070667
• AR2087
• [4-(3,5-Dichlorophenyl)Phenyl]Sulfonyl Chloride
• F9995-0526
• EN300-240243
• 802-099-3
• 3',5'-Dichloro(1,1'-biphenyl)-4-sulfonyl chloride
• 3',5'-dichloro-1,1'-biphenyl-4-sulfonyl chloride

• MDL： MFCD01631919
• Inchi： 1S/C12H7Cl3O2S/c13-10-5-9(6-11(14)7-10)8-1-3-12(4-2-8)18(15,16)17/h1-7H
• InChI Key： KBMKQHVXGMOKKI-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)C1C=C(C=C(C=1)Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 319.923234g/mol
• Monoisotopic Mass: 319.923234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 102-106 °C

3',5'-dichloro-1,1'-biphenyl-4-sulfonyl chloride Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P301+P330+P331;P303+P361+P353;P305+P351+P338;P310;P402+P404
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Additional information on 3',5'-dichloro-1,1'-biphenyl-4-sulfonyl chloride

3',5'-Dichloro-1,1'-Biphenyl-4-Sulfonyl Chloride (CAS No: 885267-95-8)

3',5'-Dichloro-1,1'-biphenyl-4-sulfonyl chloride, commonly referred to by its CAS number 885267-95-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with chlorine atoms and a sulfonyl chloride group. The biphenyl moiety, consisting of two benzene rings connected by a single bond, provides a rigid and planar framework that enhances the compound's stability and reactivity in different chemical environments.

The sulfonyl chloride group (-SO₂Cl) is a highly reactive functional group that plays a crucial role in the compound's reactivity and utility. This group is known for its ability to undergo nucleophilic substitution reactions, making it an excellent electrophile in various organic transformations. The presence of chlorine atoms at the 3' and 5' positions of the biphenyl ring further modulates the electronic properties of the molecule, influencing its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of 3',5'-dichloro-1,1'-biphenyl-4-sulfonyl chloride in the synthesis of advanced materials and pharmaceutical compounds. For instance, researchers have explored its use as an intermediate in the preparation of biaryl sulfones, which are widely used in drug design due to their unique pharmacokinetic properties. The compound's ability to facilitate cross-coupling reactions has also been leveraged in the development of novel materials with enhanced thermal and mechanical stability.

In terms of chemical synthesis, 3',5'-dichloro-1,1'-biphenyl-4-sulfonyl chloride can be prepared through a variety of methods, including Friedel-Crafts sulfonation and subsequent chlorination. These methods have been optimized to ensure high yields and purity levels, making the compound readily available for industrial and academic applications. The compound's stability under various reaction conditions has also made it a preferred choice for large-scale chemical processes.

The application of CAS No: 885267-95-8 extends beyond traditional organic synthesis. Recent advancements have demonstrated its potential in polymer chemistry, where it serves as a building block for constructing advanced polymeric materials with tailored properties. For example, researchers have utilized this compound to synthesize sulfonated polystyrene derivatives that exhibit improved ion-exchange capabilities and corrosion resistance.

In addition to its synthetic applications, 3',5'-dichloro-1,1'-biphenyl-4-sulfonyl chloride has been studied for its environmental impact and safety profile. Although it is not classified as a hazardous material under standard conditions, proper handling procedures are recommended to ensure worker safety and minimize environmental exposure. Ongoing research is focused on developing eco-friendly synthesis routes and waste management strategies for this compound.

In conclusion, 3',5'-dichloro-1,1'-biphenyl-4-sulfonyl chloride (CAS No: 885267-95-8) is a valuable compound with diverse applications in organic synthesis, materials science, and pharmaceutical development. Its unique structure and reactivity make it an essential tool for researchers and industry professionals alike. As new research continues to uncover its potential uses, this compound is poised to play an even more significant role in advancing chemical innovation.